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Compound of Interest

Compound Name: Acid Blue 40

cat. No.: B1260542

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and common experimental applications of Acid Blue 40 (C.l. 62125).
The information is intended for researchers, scientists, and professionals in drug development
and related fields.

Core Compound Information
Molecular Formula: C22H1sN3NaOsS[1][2][3]
Molecular Weight: 473.43 g/mol [1][2][3]

IUPAC Name: Sodium 4-((4-acetamidophenyl)amino)-1-amino-9,10-dioxo-9,10-
dihydroanthracene-2-sulfonate[4]

CAS Number: 6424-85-7[1][2][3]
Synonyms: C.I. Acid Blue 40, Alizarin Direct Blue A2G, Weak Acid Blue 2G[5]

Physicochemical Properties

Acid Blue 40 is an anthraquinone dye that appears as a dark blue powder.[6][7] It is known for
its good solubility in water, forming a blue solution.[7] The dye is also soluble in ethanol and
acetone, slightly soluble in nitrobenzene, and insoluble in benzene and dimethylbenzene.[5][7]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1260542?utm_src=pdf-interest
https://www.benchchem.com/product/b1260542?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/23672996
https://pmc.ncbi.nlm.nih.gov/articles/PMC6765991/
https://www.scbt.com/p/acid-blue-40-6424-85-7
https://pubchem.ncbi.nlm.nih.gov/compound/23672996
https://pmc.ncbi.nlm.nih.gov/articles/PMC6765991/
https://www.scbt.com/p/acid-blue-40-6424-85-7
https://www.sigmaaldrich.com/KR/ko/product/chemimpexinternationalinc/ch6371385583?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/23672996
https://pmc.ncbi.nlm.nih.gov/articles/PMC6765991/
https://www.scbt.com/p/acid-blue-40-6424-85-7
https://www.benchchem.com/product/b1260542?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-blue-40.html
https://www.benchchem.com/product/b1260542?utm_src=pdf-body
https://www.alfa-chemistry.com/product/acid-blue-cas-6424-85-7-423436.html
https://www.dawnscientific.com/product/acid-blue-40
https://www.dawnscientific.com/product/acid-blue-40
http://www.worlddyevariety.com/acid-dyes/acid-blue-40.html
https://www.dawnscientific.com/product/acid-blue-40
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Appearance Dark blue powder [7]
Solubility in Water (80 °C) 100 g/L [51[7]
Melting Point 129-132 °C [6]

Purity (Dye content) >98% [8]

Synthesis of Acid Blue 40

The synthesis of Acid Blue 40 involves a condensation reaction. The general manufacturing
process is as follows: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid is
condensed with N-(4-aminophenyl)acetamide. This reaction is carried out in the presence of a
copper salt and an acid-binding agent. The resulting product is then converted to its sodium
salt.[5]
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Caption: Workflow for the synthesis of Acid Blue 40.

Experimental Protocols

Acid Blue 40 is utilized in various experimental contexts, particularly in environmental science
for wastewater treatment studies and in analytical chemistry.

Protocol 1: Adsorption of Acid Blue 40 from Aqueous
Solution

This protocol outlines a general procedure for studying the adsorption of Acid Blue 40 onto an
adsorbent material, such as activated carbon.

Materials:

e Acid Blue 40

o Adsorbent material (e.g., activated carbon)
« Distilled water

e Conical flasks (200 ml)

o Shaker water bath

o UV-Vis Spectrophotometer

e pH meter

Procedure:

e Preparation of Stock Solution: Prepare a stock solution of Acid Blue 40 (e.g., 1000 mg/L) by
dissolving a known weight of the dye in distilled water. Prepare standard solutions of varying
concentrations by diluting the stock solution.

» Batch Adsorption Experiments:

o Place a fixed amount of adsorbent (e.g., 0.1 g) into a series of conical flasks.
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o Add a fixed volume (e.g., 100 ml) of Acid Blue 40 solution of a specific concentration to
each flask.

o Adjust the pH of the solutions to the desired value using dilute HCI or NaOH.

o Place the flasks in a shaker water bath at a constant temperature and agitation speed
(e.g., 150 rpm) for a predetermined contact time to reach equilibrium.

e Analysis:
o After the desired contact time, filter the samples to separate the adsorbent.

o Measure the absorbance of the supernatant at the maximum wavelength (Amax) of Acid
Blue 40 using a UV-Vis spectrophotometer.

o Determine the final concentration of the dye using a pre-established calibration curve.
e Data Calculation:

o Calculate the amount of dye adsorbed per unit mass of adsorbent (ge) using the following
equation:

» ge=(Co-Ce)*V/m

» Where Co and Ce are the initial and equilibrium concentrations of the dye (mg/L), V is
the volume of the solution (L), and m is the mass of the adsorbent (g).

o The percentage removal of the dye can be calculated as:

» % Removal = ((Co - Ce) / Co) * 100
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Caption: Experimental workflow for Acid Blue 40 adsorption studies.
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Protocol 2: Photocatalytic Degradation of Acid Blue 40

This protocol provides a general method for assessing the photocatalytic degradation of Acid
Blue 40 using a semiconductor photocatalyst like TiOz.

Materials:

e Acid Blue 40

e Photocatalyst (e.g., TiO2)

» Photoreactor with a UV light source
« Distilled water

e Magnetic stirrer

e Centrifuge

e UV-Vis Spectrophotometer
Procedure:

o Preparation of Suspension: Prepare a suspension by adding a specific amount of
photocatalyst (e.g., 1 g/L) to a known concentration of Acid Blue 40 solution.

e Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30
minutes) to establish adsorption-desorption equilibrium between the dye and the
photocatalyst surface.

e Photocatalytic Reaction:

o Expose the suspension to a UV light source within the photoreactor under continuous
stirring.

o Withdraw aliquots of the suspension at regular time intervals.

e Sample Analysis:
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o Centrifuge the collected samples to remove the photocatalyst particles.

o Measure the absorbance of the clear supernatant at the Amax of Acid Blue 40 using a
UV-Vis spectrophotometer.

e Data Analysis:
o Calculate the degradation efficiency at each time point using the formula:
» Degradation (%) = ((Ao - At) / Ao) * 100
= Where Ao is the initial absorbance and At is the absorbance at time t.

o The degradation kinetics can be modeled using appropriate kinetic equations (e.g.,

pseudo-first-order).

Factors Influencing Adsorption of Acid Blue 40

The efficiency of removing Acid Blue 40 from aqueous solutions through adsorption is
dependent on several key experimental parameters. Understanding the interplay of these
factors is crucial for optimizing the removal process.
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Caption: Key factors influencing the adsorption of Acid Blue 40.
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Applications

Acid Blue 40 is a versatile dye with applications in various industrial and scientific fields:
o Textile Industry: It is primarily used for dyeing wool, silk, and polyamide fibers.[5][7]
e Food Industry: It has been used as a food coloring agent.[9]

» Biological Research: In laboratory settings, it serves as a staining agent in microscopy for
the visualization of cellular structures and processes.[7][9]

» Wastewater Treatment Research: Due to its presence in industrial effluents, it is often used
as a model compound in studies on dye removal and degradation.[2]

» Nonlinear Optics: The optical properties of Acid Blue 40 have been investigated for potential
applications in nonlinear optics.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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